![molecular formula C22H25FN2O4 B2667343 2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl (4-ethoxyphenyl)acetate CAS No. 1794781-01-3](/img/structure/B2667343.png)
2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl (4-ethoxyphenyl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl (4-ethoxyphenyl)acetate, also known as FPEA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FPEA is a derivative of piperazine and has been found to possess promising pharmacological properties, making it a subject of interest for researchers in the field of medicinal chemistry.
Scientific Research Applications
- Piperazine derivatives often display antibacterial properties. Researchers have synthesized novel compounds containing the piperazine moiety, some of which exhibit good antibacterial activity . Investigating the antibacterial potential of this compound could be valuable.
- Urease inhibitors play a crucial role in managing conditions related to urease activity. While the specific compound you mentioned hasn’t been directly studied for urease inhibition, exploring its potential in this context could be worthwhile .
- The synthesis of derivatives has been explored for anticancer purposes. For instance, related pyrazolopyrimidin-4-one derivatives have shown potent antitumor activity. Investigating whether our compound exhibits similar effects could be enlightening.
- Piperazine-containing compounds have been investigated as potential treatments for neurodegenerative diseases like Parkinson’s and Alzheimer’s . While not directly studied for this compound, it’s an interesting avenue to explore.
- The compound 2-[(4-(2-fluorophenyl)piperazin-1-yl)methyl]-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) is a novel inhibitor of equilibrative nucleoside transporters (ENTs), particularly ENT2 . Investigating whether our compound shares similar properties could be insightful.
- Indole derivatives, which share some structural features with our compound, have been evaluated for antitubercular activity . Exploring whether our compound exhibits any effects against Mycobacterium tuberculosis could be valuable.
Antibacterial Activity
Urease Inhibition
Anticancer Applications
Neurodegenerative Diseases
ENT Inhibition
Antitubercular Activity
properties
IUPAC Name |
[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl] 2-(4-ethoxyphenyl)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25FN2O4/c1-2-28-20-9-3-17(4-10-20)15-22(27)29-16-21(26)25-13-11-24(12-14-25)19-7-5-18(23)6-8-19/h3-10H,2,11-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUBYSACJEOXCTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CC(=O)OCC(=O)N2CCN(CC2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl (4-ethoxyphenyl)acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.